2-(3-Methylbutylidene)cyclopentan-1-one

• CAS No.: 40564-14-5
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 2-(3-methylbutylidene)cyclopentan-1-one
• InChI: InChI=1S/C10H16O/c1-8(2)6-7-9-4-3-5-10(9)11/h7-8H,3-6H2,1-2H3
• InChI Key: SWDGUJRVKJUCNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC=C1CCCC1=O

Description

2-(3-Methylbutylidene)cyclopentan-1-one is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Water (1.9 L) and sodium hydroxide (NaOH, 40 g, 50% caustic) were charged in a flask and heated to 80° C. A premix of cyclopentanone (840 g, 10 mol) and isovaleraldehyde (1.05 Kg, 12 mol) was slowly fed for over 5 hours. The reaction mixture was aged at 80° C. for another 30 minutes, cooled to room temperature, and quenched with acetic acid (120 g, 2 mol). A rushover process provided the crude product 2-[3-methyl-butylidene]-cyclopentanone.